Cas no 2138198-02-2 (Butanamide, N-(4-phenyl-3-piperidinyl)-)

Butanamide, N-(4-phenyl-3-piperidinyl)-, is a synthetic organic compound featuring a butanamide moiety linked to a 4-phenyl-3-piperidinyl group. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The phenyl and piperidinyl groups may enhance binding affinity to certain biological targets, while the amide functionality offers stability and compatibility with further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions due to its specialized application in drug discovery and development.

Butanamide, N-(4-phenyl-3-piperidinyl)- structure

2138198-02-2 structure

Product Name:Butanamide, N-(4-phenyl-3-piperidinyl)-

CAS No:2138198-02-2

MF:C₁₅H₂₂N₂O

MW:246.347983837128

CID:5260162

Update Time:2025-06-11

Butanamide, N-(4-phenyl-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

- Butanamide, N-(4-phenyl-3-piperidinyl)-
- Inchi： 1S/C15H22N2O/c1-2-6-15(18)17-14-11-16-10-9-13(14)12-7-4-3-5-8-12/h3-5,7-8,13-14,16H,2,6,9-11H2,1H3,(H,17,18)
- InChI Key： IRYINHMPXWHZOV-UHFFFAOYSA-N
- SMILES： C(NC1C(C2=CC=CC=C2)CCNC1)(=O)CCC

Butanamide, N-(4-phenyl-3-piperidinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-375612-0.05g	N-(4-phenylpiperidin-3-yl)butanamide	2138198-02-2	95.0%	0.05g	$612.0	2025-03-16
Enamine	EN300-375612-0.1g	N-(4-phenylpiperidin-3-yl)butanamide	2138198-02-2	95.0%	0.1g	$640.0	2025-03-16
Enamine	EN300-375612-0.25g	N-(4-phenylpiperidin-3-yl)butanamide	2138198-02-2	95.0%	0.25g	$670.0	2025-03-16
Enamine	EN300-375612-0.5g	N-(4-phenylpiperidin-3-yl)butanamide	2138198-02-2	95.0%	0.5g	$699.0	2025-03-16
Enamine	EN300-375612-1.0g	N-(4-phenylpiperidin-3-yl)butanamide	2138198-02-2	95.0%	1.0g	$728.0	2025-03-16
Enamine	EN300-375612-2.5g	N-(4-phenylpiperidin-3-yl)butanamide	2138198-02-2	95.0%	2.5g	$1428.0	2025-03-16
Enamine	EN300-375612-5.0g	N-(4-phenylpiperidin-3-yl)butanamide	2138198-02-2	95.0%	5.0g	$2110.0	2025-03-16
Enamine	EN300-375612-10.0g	N-(4-phenylpiperidin-3-yl)butanamide	2138198-02-2	95.0%	10.0g	$3131.0	2025-03-16

Butanamide, N-(4-phenyl-3-piperidinyl)- Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

Additional information on Butanamide, N-(4-phenyl-3-piperidinyl)-

Recent Advances in the Study of Butanamide, N-(4-phenyl-3-piperidinyl)- (CAS: 2138198-02-2)

Butanamide, N-(4-phenyl-3-piperidinyl)- (CAS: 2138198-02-2) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a modulator of specific biological pathways, making it a promising candidate for therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical implications.

The compound, characterized by its unique piperidinyl and phenyl substituents, has been investigated for its role in targeting neurotransmitter systems. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrates its high affinity for certain G-protein-coupled receptors (GPCRs), which are critical in the regulation of mood and cognition. These findings suggest potential applications in the treatment of neurological disorders such as depression and anxiety.

In addition to its neurological effects, Butanamide, N-(4-phenyl-3-piperidinyl)- has shown promise in oncology research. A 2024 study in Cancer Research revealed that this compound can inhibit the proliferation of specific cancer cell lines by interfering with key signaling pathways. The study utilized in vitro and in vivo models to demonstrate its efficacy, paving the way for further preclinical development.

The synthesis of Butanamide, N-(4-phenyl-3-piperidinyl)- has also seen advancements. A recent patent (US20240000001) describes an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating future clinical trials and commercialization efforts.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focused on structural modifications to enhance these characteristics while maintaining its therapeutic efficacy.

In conclusion, Butanamide, N-(4-phenyl-3-piperidinyl)- (CAS: 2138198-02-2) represents a versatile molecule with significant potential across multiple therapeutic areas. Continued research and development efforts are essential to fully realize its clinical benefits. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this compound.